6-methyl-4-((1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one

• IUPAC Name: 6-methyl-4-[1-(2-methyl-5-phenylpyrazole-3-carbonyl)pyrrolidin-3-yl]oxypyran-2-one
• InChI: InChI=1S/C21H21N3O4/c1-14-10-17(11-20(25)27-14)28-16-8-9-24(13-16)21(26)19-12-18(22-23(19)2)15-6-4-3-5-7-15/h3-7,10-12,16H,8-9,13H2,1-2H3
• InChI Key: DMGUHPQGCNEUGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CCN(C2)C(=O)C3=CC(=NN3C)C4=CC=CC=C4
• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol

Description

6-methyl-4-((1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one is a useful research compound. Its molecular formula is C21H21N3O4 and its molecular weight is 379.416. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Device Characterization

Derivatives related to the chemical structure have been synthesized and characterized for their structural and electronic properties. For instance, pyrazolo[4,3-b]pyridine derivatives have been developed, revealing their stability and polycrystalline nature. These compounds were explored for their potential in creating devices exhibiting rectification behavior and photovoltaic properties due to their optical band gaps, indicating their applications in electronic and optoelectronic devices (El-Menyawy et al., 2019).

Structural and Optical Characteristics

Another study focused on pyridine derivatives' thermal, structural, optical, and diode characteristics, showing potential applications in developing new materials for electronics. These compounds' interactions with substrates to form heterojunctions revealed properties conducive to photosensor applications, highlighting their relevance in sensor technology and material science (Zedan et al., 2020).

Spectroscopic and Structural Investigations

Further research into pyrazole derivatives, including spectroscopic and structural investigations using techniques such as FT-IR, NMR, docking, and density functional theory (DFT), has demonstrated the pharmaceutical significance of these compounds in drug discovery. These studies suggest their potential applications in developing new therapeutic agents (Kumar et al., 2020).

Corrosion Inhibition

Pyrazole pyridine derivatives have been examined for their corrosion inhibition effects on metals in acidic environments, illustrating their applications in industrial and engineering fields to protect materials from corrosion. These studies provide insights into the development of more effective and environmentally friendly corrosion inhibitors (Sudheer & Quraishi, 2015).

Coordination Chemistry

Research into the coordination chemistry of pyrazolyl-(phosphinoyl)pyridine ligands with various metal ions suggests applications in catalysis and material synthesis. These compounds have been used in ethylene oligomerization reactions, indicating their potential in polymer and materials science (Nyamato et al., 2015).